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Compound of Interest

Compound Name: apo-Enterobactin

Cat. No.: B15602215 Get Quote

Essential Safety and Handling Guide for apo-
Enterobactin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling apo-Enterobactin. The following procedures detail

the necessary personal protective equipment (PPE), operational steps for handling, and proper

disposal methods to ensure a safe laboratory environment.

Hazard Assessment
According to its Safety Data Sheet (SDS), apo-Enterobactin is not classified as a hazardous

substance under the Globally Harmonized System (GHS). It has been assigned a health, fire,

and reactivity rating of 0 by both the National Fire Protection Association (NFPA) and the

Hazardous Materials Identification System (HMIS), indicating minimal risk. However, as a

standard practice when handling any chemical in a laboratory setting, appropriate PPE should

always be utilized to prevent potential exposure and contamination.[1][2][3][4]

Personal Protective Equipment (PPE)
The following table summarizes the essential PPE for handling apo-Enterobactin. While the

compound is non-hazardous, this equipment provides a necessary barrier during routine

laboratory operations.
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PPE Category Item Specification Purpose

Eye Protection Safety Glasses
ANSI Z87.1 approved,

with side shields

Protects eyes from

potential splashes or

airborne particles.[1]

[3]

Hand Protection Disposable Gloves Nitrile

Prevents skin contact

and contamination of

the sample.[1][2][4]

Body Protection Lab Coat
Standard laboratory

coat

Shields skin and

personal clothing from

accidental spills.[1][2]

[3][4]

Foot Protection Closed-toe Shoes Sturdy, non-perforated

Protects feet from

spills and dropped

objects.[1][4]

Operational and Disposal Plans
The following step-by-step protocols ensure the safe handling and disposal of apo-
Enterobactin.

Experimental Protocol: Handling apo-Enterobactin
Preparation: Before handling, ensure the workspace is clean and uncluttered. Confirm that

all necessary PPE is available and in good condition.

Donning PPE: Put on a lab coat, safety glasses with side shields, and nitrile gloves. Ensure

long hair is tied back.

Weighing and Reconstitution:

Handle the solid form of apo-Enterobactin in a designated area, such as a weigh boat on

a calibrated analytical balance.
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To reconstitute, use a suitable solvent as specified by the supplier, such as Dimethyl

sulfoxide (DMSO) or Methanol.[5]

During Use: Handle solutions with care to avoid splashes. If any amount of the substance

comes into contact with skin, wash the affected area thoroughly with water.

Storage: Store apo-Enterobactin in a sealed container at -20°C for long-term stability.[5][6]

Doffing PPE: Remove gloves first, followed by the lab coat. Wash hands thoroughly after

handling is complete.

Disposal Plan
As apo-Enterobactin is a non-hazardous biochemical, it can be disposed of as general

laboratory waste, provided it has not been mixed with any hazardous materials.[7][8][9]

Uncontaminated Waste: Dispose of unused solid apo-Enterobactin and any lab materials

(e.g., weigh boats, pipette tips) that are not contaminated with hazardous substances in the

general non-hazardous solid waste stream.

Contaminated Waste: If apo-Enterobactin has been mixed with hazardous chemicals or

biological agents, it must be disposed of in accordance with the disposal guidelines for those

hazardous materials.

Empty Containers: Empty containers should be rinsed with an appropriate solvent, and the

rinsate disposed of according to institutional guidelines. The empty, rinsed container can

then be discarded as general waste.

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling apo-Enterobactin
in a laboratory setting.
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1. Preparation
- Clean workspace
- Assemble PPE

2. Don PPE
- Lab Coat

- Safety Glasses
- Nitrile Gloves

3. Handling
- Weighing

- Reconstitution

4. Storage
- Tightly sealed
- Store at -20°C

5. Use in Experiment

6. Disposal
- Segregate waste
- Follow guidelines

7. Doff PPE & Wash Hands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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